5-Bromo-6-(difluoromethoxy)-1-methyl-1H-indazole
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Overview
Description
- It belongs to the class of indazole derivatives, which are heterocyclic compounds containing a five-membered ring with two nitrogen atoms.
- The compound’s structure features a bromine atom, a difluoromethoxy group, and a methyl group attached to the indazole ring.
5-Bromo-6-(difluoromethoxy)-1-methyl-1H-indazole: is a chemical compound with the molecular formula CHBrFNO.
Preparation Methods
Synthetic Routes: Although specific synthetic methods for this compound are not widely documented, similar indazole derivatives can be synthesized using various approaches, including cyclization reactions.
Reaction Conditions: These would depend on the specific synthetic route chosen.
Industrial Production: Information on large-scale industrial production methods for this compound is limited.
Chemical Reactions Analysis
Reactivity: 5-Bromo-6-(difluoromethoxy)-1-methyl-1H-indazole may undergo various reactions typical of indazole compounds
Common Reagents and Conditions: Specific reagents and conditions would vary based on the desired reaction.
Major Products: These would depend on the specific reaction pathway.
Scientific Research Applications
Chemistry: The compound’s unique structure may make it useful in designing new materials or catalysts.
Biology: Investigating its interactions with biological macromolecules (eg
Medicine: Research into its pharmacological properties may uncover therapeutic uses.
Industry: It could serve as a starting point for developing novel agrochemicals or pharmaceuticals.
Mechanism of Action
- Unfortunately, detailed information on the mechanism of action for this specific compound is scarce.
- Further research would be needed to understand its effects at the molecular level.
Comparison with Similar Compounds
Similar Compounds:
Uniqueness: The combination of bromine, difluoromethoxy, and methyl groups in 5-Bromo-6-(difluoromethoxy)-1-methyl-1H-indazole sets it apart from related compounds.
Remember that while some information is readily available, further research and experimental data would be necessary to fully explore the compound’s properties and applications
Properties
Molecular Formula |
C9H7BrF2N2O |
---|---|
Molecular Weight |
277.07 g/mol |
IUPAC Name |
5-bromo-6-(difluoromethoxy)-1-methylindazole |
InChI |
InChI=1S/C9H7BrF2N2O/c1-14-7-3-8(15-9(11)12)6(10)2-5(7)4-13-14/h2-4,9H,1H3 |
InChI Key |
RTWVPKGVNVOLOS-UHFFFAOYSA-N |
Canonical SMILES |
CN1C2=CC(=C(C=C2C=N1)Br)OC(F)F |
Origin of Product |
United States |
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